(R)-BAY-6035

• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol
• InChI: InChI=1S/C22H28N4O3/c1-13-8-20(27)24-18-10-15(21(28)23-7-6-14-2-3-14)4-5-19(18)26(13)22(29)25-11-16-9-17(16)12-25/h4-5,10,13-14,16-17H,2-3,6-9,11-12H2,1H3,(H,23,28)(H,24,27)/t13-,16?,17?/m1/s1
• InChIKey: CKFRXCBNKKOFGO-NVPAJSRCSA-N

(R)-BAY-6035: A Stereo-Defined SMYD3 Chemical Probe for Epigenetic Target Validation Procurement

(R)-BAY-6035 (CAS: 2283389-29-5) is the active (R)-enantiomer of the benzodiazepine-based chemical probe BAY-6035, a substrate-competitive inhibitor of SET and MYND domain-containing protein 3 (SMYD3) [1]. It is a synthetic organic compound with molecular formula C22H28N4O3 and molecular weight 396.48 Da [2]. This compound was developed through a collaboration between Bayer AG and the Structural Genomics Consortium (SGC) as part of an open-access chemical probe program, specifically designed to interrogate the biological role of SMYD3 in diseased and non-diseased tissues [1]. The compound selectively targets the methylation of MAP3K2 (MEKK2) by SMYD3 and is available from multiple commercial suppliers as a reference-standard grade research reagent [3].

Stereochemically defined (R)-enantiomer probe for SMYD3 target validation workflows

Substrate-competitive benzodiazepine chemotype with X-ray-validated binding mode

Reference-standard grade suitable for chemical probe criteria (SGC program)

Paired negative control BAY-444 available for rigorous target-specificity controls

• [1] Gradl S, Steuber H, Weiske J, et al. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening. SLAS Discovery. 2021;26(8):947-960. doi:10.1177/24725552211019409 View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. BAY-6035 Ligand Page. Ligand ID: 13977. Accessed 2026. View Source
• [3] Structural Genomics Consortium. BAY-6035: A Potent, Peptide-Competitive Chemical Probe for SMYD3. Chemical Probes Portal. View Source

Why (R)-BAY-6035 Cannot Be Substituted by Other SMYD3 Inhibitors Without Experimental Re-Validation

SMYD3 inhibitors exhibit substantial heterogeneity in binding mechanism, chemical scaffold, and selectivity profile that precludes generic interchangeability. Unlike covalent inhibitors such as EM127 (KD = 13 μM) [1] or SAM-site binders, (R)-BAY-6035 is a substrate-competitive inhibitor with a benzodiazepine scaffold that occupies the hydrophobic lysine binding pocket via a distinct hydrogen bonding pattern confirmed by X-ray crystallography (PDB: 7O2C, resolution 1.52 Å) [2]. Even among substrate-competitive inhibitors, (R)-BAY-6035 possesses a unique chemotype relative to EPZ031686 [3], a key alternative. Substituting (R)-BAY-6035 with another SMYD3 inhibitor—whether EPZ031686 (IC50 = 3 nM cell-free, orally available), SMYD3-IN-1 (IC50 = 11.7 nM, irreversible), or BCI-121 (no cellular potency published)—introduces confounding variables including altered selectivity, different cellular permeability, and divergent binding kinetics that invalidate cross-study comparisons and compromise experimental reproducibility .

Scaffold EPZ031686 uses an indole scaffold with non-competitive binding; the benzodiazepine core and substrate-competitive mechanism may shift cellular potency and selectivity readouts.

Mechanism Covalent (EM127) or irreversible (SMYD3-IN-1) inhibitors introduce binding kinetics that may not replicate the reversible, substrate-competitive engagement profile.

Control BCI-121 and compound 7r lack a validated paired negative control; substituting these may compromise target-specificity interpretation in functional studies.

• [1] MedChemExpress. EM127 Product Page. Accessed 2026. View Source
• [2] Protein Data Bank. PDB ID: 7O2C. X-ray Structure of SMYD3 in Complex with the Benzodiazepine-Based Probe BAY-6035. Deposited 2021. View Source
• [3] Structural Genomics Consortium. BAY-6035: A Potent, Peptide-Competitive Chemical Probe for SMYD3. Accessed 2026. View Source

(R)-BAY-6035 Product-Specific Quantitative Differentiation Evidence vs. Comparator Compounds

Unique Benzodiazepine Chemotype vs. EPZ031686: Scaffold Differentiation Confirmed by X-Ray Crystallography

(R)-BAY-6035 possesses a benzodiazepine-based chemical scaffold that is structurally distinct from the published SMYD3 inhibitor EPZ031686, as explicitly documented by the SGC chemical probe program [1]. This unique chemotype is validated by a high-resolution X-ray co-crystal structure (PDB: 7O2C, 1.52 Å) showing that the benzodiazepine series binds to the substrate binding site and occupies the hydrophobic lysine binding pocket via an unprecedented hydrogen bonding pattern [2]. EPZ031686, by contrast, is an indole-based compound with a different binding mode and oral bioavailability .

Scaffold & Binding Mode

Head-to-head

Benzodiazepine chemotype; X-ray co-crystal (PDB: 7O2C, 1.52 Å) confirms lysine pocket occupancy

Supports orthogonal target validation with distinct scaffolds

EPZ031686 is indole-based, non-competitive; scaffold differentiation reduces cross-reactivity overlap

Evidence Dimension	Chemical scaffold class and binding mode validation
Target Compound Data	Benzodiazepine scaffold; substrate-competitive binding; X-ray co-crystal structure available at 1.52 Å resolution
Comparator Or Baseline	EPZ031686: Indole-based scaffold; non-competitive to SAM and MEKK2 (Ki = 1.2 and 1.1 nM respectively); orally available
Quantified Difference	Structurally distinct chemotype per SGC documentation; BAY-6035 occupies lysine binding pocket; EPZ031686 has oral bioavailability
Conditions	X-ray crystallography (PDB: 7O2C); biochemical binding characterization

Why This Matters

Scaffold differentiation reduces risk of cross-reactivity overlap and enables orthogonal target validation when used alongside EPZ031686 in confirmatory studies.

• [1] Structural Genomics Consortium. BAY-6035: A Potent, Peptide-Competitive Chemical Probe for SMYD3. Accessed 2026. View Source
• [2] Gradl S, Steuber H, Weiske J, et al. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening. SLAS Discovery. 2021;26(8):947-960. View Source

Selectivity Profile: >100-Fold Window Over Other Histone Methyltransferases vs. Cross-Reactive Inhibitors

(R)-BAY-6035 demonstrates >100-fold selectivity for SMYD3 over other histone methyltransferases when assessed against a panel of 34 protein methyltransferases . This selectivity was rigorously characterized using thermal shift assay, surface plasmon resonance (SPR), and isothermal titration calorimetry (ITC) [1]. In contrast, alternative SMYD3 inhibitors such as BCI-121 lack published selectivity data against comparable methyltransferase panels . EPZ031686, while potent (IC50 = 3 nM), has not been reported with equivalent selectivity characterization against a 34-PKMT panel in the same experimental context .

Selectivity Window

Class-level

>100-fold selectivity over 34 protein methyltransferases (TSA, SPR, ITC)

Supports selectivity assay context for SMYD3-dependent phenotypes

Comparator selectivity data not published or not comparable

Evidence Dimension	Selectivity against histone methyltransferase panel
Target Compound Data	>100-fold selectivity over 34 protein methyltransferases tested
Comparator Or Baseline	BCI-121: selectivity data not published; EPZ031686: selectivity against 34-PKMT panel not reported in comparable format
Quantified Difference	Quantified >100-fold window for BAY-6035; comparator selectivity data absent or not comparable
Conditions	34-member PKMT panel; TSA, SPR, and ITC validation

Why This Matters

Well-characterized selectivity reduces confounding off-target effects in cellular assays, increasing confidence that observed phenotypes are SMYD3-dependent.

• [1] Gradl S, Steuber H, Weiske J, et al. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening. SLAS Discovery. 2021;26(8):947-960. View Source

Cellular MEKK2 Methylation IC50 = 70 nM vs. Cell-Free IC50 = 88 nM: Preserved Potency Across Systems

(R)-BAY-6035 maintains comparable potency between cell-free biochemical assays (IC50 = 88 nM against MEKK2 peptide methylation) and cellular mechanistic assays (IC50 = 70 nM against cellular MEKK2 methylation) . This retention of potency from purified enzyme to intact cellular environment indicates favorable cell permeability and target engagement in a physiological context. By comparison, compound 7r (a tetrahydrofuranyl spirooxindole-based SMYD3 inhibitor) shows IC50 values of 0.81 μM against SMYD3 and 0.75 μM against BGC823 cells—approximately 10-fold weaker cellular potency than BAY-6035 [1]. BCI-121's cellular SMYD3 inhibition potency is not quantitatively reported in accessible vendor documentation .

Cellular Potency

Cross-study

Cellular MEKK2 methylation IC50 = 70 nM; cell-free IC50 = 88 nM

Preserved target engagement across assay systems

Compound 7r shows ~10-fold lower cellular potency; BCI-121 cellular data not reported

Evidence Dimension	Cellular MEKK2 methylation inhibition potency
Target Compound Data	Cellular IC50 = 70 nM; cell-free IC50 = 88 nM
Comparator Or Baseline	Compound 7r: cellular IC50 = 0.75 μM (BGC823 cells); BCI-121: cellular potency not reported
Quantified Difference	BAY-6035 cellular IC50 is approximately 10.7-fold lower (more potent) than compound 7r
Conditions	Cellular MEKK2 methylation assay (BAY-6035); BGC823 gastric cancer cell line (compound 7r)

Why This Matters

Retained cellular potency reduces the risk that a compound active in vitro fails to engage the target in cell-based experiments, a critical consideration for downstream functional studies.

• [1] Discovery of tetrahydrofuranyl spirooxindole-based SMYD3 inhibitors against gastric cancer via inducing lethal autophagy. European Journal of Medicinal Chemistry. 2023;246:115009. View Source

SGC-Validated Negative Control BAY-444 (IC50 = 23 μM): Enables Rigorous Target-Specificity Controls vs. Inhibitors Lacking Paired Controls

(R)-BAY-6035 is accompanied by a structurally matched negative control compound, BAY-444, which inhibits in vitro methylation of MEKK2 with an IC50 of 23 μM—approximately 261-fold weaker than the active probe [1]. This paired negative control enables researchers to discriminate SMYD3-specific effects from off-target or scaffold-related artifacts. Among alternative SMYD3 inhibitors, only EPZ031686 has a reported negative control (EPZ030456), while BCI-121, SMYD3-IN-1, and compound 7r lack documented paired inactive controls with defined potency differentials . The availability of BAY-444 aligns with best practices for chemical probe usage as defined by the SGC and Chemical Probes Portal [2].

Negative Control

Class-level

Paired BAY-444: IC50 = 23 μM (261-fold weaker than probe)

Enables rigorous target-specificity controls per SGC best practices

BCI-121, SMYD3-IN-1, compound 7r lack documented inactive controls

Evidence Dimension	Availability and potency differential of paired negative control
Target Compound Data	BAY-444 negative control: IC50 = 23 μM (MEKK2 methylation); 261-fold weaker than BAY-6035
Comparator Or Baseline	BCI-121, SMYD3-IN-1, compound 7r: no paired negative control documented; EPZ031686 has EPZ030456 control
Quantified Difference	261-fold potency window between active probe and negative control for BAY-6035
Conditions	Cell-free MEKK2 peptide methylation assay

Why This Matters

Paired negative controls are essential for rigorous target validation studies; procurement of BAY-6035 with BAY-444 ensures experimental designs meet publication standards for chemical probe use.

• [1] Structural Genomics Consortium. BAY-6035: A Potent, Peptide-Competitive Chemical Probe for SMYD3. Accessed 2026. View Source
• [2] Chemical Probes Portal. BAY-6035 Probe Summary. Accessed 2026. View Source

Thermal Shift ΔTm = 8.34 K and SPR/ITC Binding Affinity: Orthogonal Biophysical Validation vs. Inhibitors Lacking Multi-Method Characterization

(R)-BAY-6035 binding to SMYD3 has been characterized using multiple orthogonal biophysical methods: thermal shift assay (ΔTm = 8.34 K), surface plasmon resonance (SPR, Kd = 97 nM), and isothermal titration calorimetry (ITC, Kd = 133 nM) [1]. This multi-method validation confirms direct target engagement and provides confidence in the binding parameters. In contrast, SMYD3-IN-1 (IC50 = 11.7 nM, irreversible) and EM127 (KD = 13 μM, covalent) have reported binding or inhibition data but lack the same breadth of orthogonal biophysical validation [2]. The availability of consistent Kd values across three independent methods strengthens the reliability of BAY-6035 as a quantitative tool compound.

Biophysical Binding

Class-level

ΔTm = 8.34 K (TSA); Kd = 97 nM (SPR); Kd = 133 nM (ITC)

Multi-method validation reduces single-assay artifact risk

Comparators lack equivalent orthogonal biophysical characterization

Evidence Dimension	Orthogonal biophysical binding characterization
Target Compound Data	ΔTm = 8.34 K (TSA); Kd = 97 nM (SPR); Kd = 133 nM (ITC)
Comparator Or Baseline	SMYD3-IN-1: IC50 = 11.7 nM, irreversible (single-method characterization); EM127: KD = 13 μM, covalent (limited biophysical data)
Quantified Difference	BAY-6035 has three orthogonal biophysical binding measurements; comparators lack equivalent multi-method validation
Conditions	TSA, SPR, and ITC with recombinant SMYD3

Why This Matters

Multi-method biophysical validation reduces the risk that a single assay artifact misrepresents true binding affinity, enabling more confident interpretation of cellular and in vivo results.

• [1] Chemical Probes Portal. BAY-6035 Probe Summary. Accessed 2026. View Source
• [2] MedChemExpress. EM127 Product Page. Accessed 2026. View Source

Substrate-Competitive Mechanism via X-Ray Validated Lysine Pocket Occupancy vs. SAM-Competitive or Covalent Alternatives

(R)-BAY-6035 is a substrate-competitive inhibitor that occupies the hydrophobic lysine binding pocket of SMYD3, as confirmed by X-ray crystallography (PDB: 7O2C, 1.52 Å resolution) [1]. This mechanism is distinct from EPZ031686, which displays non-competitive inhibition to both SAM and MEKK2 (Ki = 1.2 and 1.1 nM, respectively) , and fundamentally different from covalent inhibitors like EM127 (site-specific covalent, KD = 13 μM) [2] and irreversible inhibitor SMYD3-IN-1 (IC50 = 11.7 nM) . The defined substrate-competitive mechanism, supported by atomic-resolution structural data, allows precise interpretation of structure-activity relationships and target engagement.

Inhibition Mechanism

Head-to-head

Substrate-competitive; X-ray structure (1.52 Å) confirms lysine pocket binding

Enables structure-guided SAR and mechanistic interpretation

EPZ031686 is non-competitive; EM127 covalent; SMYD3-IN-1 irreversible

Evidence Dimension	Inhibition mechanism and structural basis
Target Compound Data	Substrate-competitive; X-ray structure (1.52 Å) confirms occupancy of hydrophobic lysine binding pocket
Comparator Or Baseline	EPZ031686: non-competitive to SAM and MEKK2 (Ki = 1.2 and 1.1 nM); EM127: covalent; SMYD3-IN-1: irreversible
Quantified Difference	Qualitative mechanistic difference; BAY-6035 is only one with published high-resolution co-crystal structure (PDB: 7O2C) among these comparators
Conditions	X-ray crystallography (PDB: 7O2C); biochemical inhibition studies

Why This Matters

A structurally validated binding mechanism enables rational experimental design and interpretation; the co-crystal structure provides atomic-level understanding of compound-target interaction for SAR studies.

• [1] Gradl S, Steuber H, Weiske J, et al. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening. SLAS Discovery. 2021;26(8):947-960. View Source
• [2] MedChemExpress. EM127 Product Page. Accessed 2026. View Source

Procurement-Guiding Application Scenarios for (R)-BAY-6035 Based on Differential Evidence

SMYD3 Target Validation Studies Requiring Rigorous Chemical Probe Criteria

(R)-BAY-6035 meets the SGC chemical probe criteria including >100-fold selectivity over 34 PKMTs, orthogonal biophysical validation (ΔTm = 8.34 K, SPR Kd = 97 nM, ITC Kd = 133 nM), and an available paired negative control BAY-444 (IC50 = 23 μM, 261-fold weaker) [1]. This probe-standard validation package makes it suitable for studies where publication or grant reviewers expect adherence to chemical probe best practices. Alternative SMYD3 inhibitors lacking paired controls or comprehensive selectivity characterization introduce experimental ambiguity that may weaken the conclusiveness of target validation findings [2].

Cellular MEKK2 Methylation Assays in Cancer Models

(R)-BAY-6035 specifically inhibits MEKK2 methylation by SMYD3 in cellular mechanistic assays with an IC50 of 70 nM, retaining potency relative to the cell-free IC50 of 88 nM [1]. This cellular activity profile, combined with >100-fold selectivity over other histone methyltransferases, supports its use in cancer cell lines where SMYD3-MAP3K2 signaling is implicated (e.g., colorectal, gastric, breast, and ovarian cancer models) [2]. The compound's substrate-competitive mechanism and benzodiazepine scaffold differentiate it from SAM-competitive or covalent alternatives such as EPZ031686 and EM127, respectively, enabling orthogonal validation approaches [3].

Orthogonal Validation Using Distinct SMYD3 Inhibitor Chemotypes

(R)-BAY-6035 possesses a unique benzodiazepine chemotype relative to the indole-based EPZ031686 [1]. Researchers seeking to validate SMYD3-dependent phenotypes via orthogonal chemical matter can pair (R)-BAY-6035 (substrate-competitive, benzodiazepine scaffold) with EPZ031686 (non-competitive to SAM and MEKK2, indole scaffold, orally available) [2]. Concordant results from two structurally and mechanistically distinct SMYD3 inhibitors substantially strengthen confidence that observed effects are on-target rather than chemotype-specific artifacts. This orthogonal approach is particularly valuable when SMYD3 inhibition is a key hypothesis in grant proposals or high-impact publications [3].

Structure-Based Drug Discovery and Medicinal Chemistry SAR Campaigns

The availability of a high-resolution (1.52 Å) X-ray co-crystal structure of SMYD3 bound to (R)-BAY-6035 (PDB: 7O2C) provides atomic-level detail of the binding interaction, including occupancy of the hydrophobic lysine binding pocket and a distinct hydrogen bonding pattern [1]. This structural information enables rational, structure-guided optimization of the benzodiazepine scaffold for medicinal chemistry programs aiming to develop next-generation SMYD3 inhibitors with improved potency, selectivity, or pharmacokinetic properties. Among currently available SMYD3 inhibitors, (R)-BAY-6035 offers one of the most well-characterized structural templates for SAR expansion [2].

Application

Selection Property

Validation Focus

SMYD3 target validation (chemical probe criteria)

Selectivity profile and negative-control availability

Adherence to SGC probe standards; paired-control benchmarking

Cellular MEKK2 methylation studies

Cellular potency retention and pathway selectivity

Target engagement and MAP3K2 signaling endpoint review

Orthogonal chemotype validation

Benzodiazepine scaffold vs. indole-based inhibitors

Concordance across structurally distinct SMYD3 inhibitors

Structure-based drug discovery / SAR

High-resolution co-crystal structure (PDB: 7O2C)

Rational design and binding-mode optimization

• [1] Structural Genomics Consortium. BAY-6035: A Potent, Peptide-Competitive Chemical Probe for SMYD3. Accessed 2026. View Source
• [2] Gradl S, Steuber H, Weiske J, et al. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening. SLAS Discovery. 2021;26(8):947-960. View Source
• [3] Protein Data Bank. PDB ID: 7O2C. X-ray Structure of SMYD3 in Complex with BAY-6035. Deposited 2021. View Source